Cas no 1804414-85-4 (2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine)

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine is a versatile pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its structural features, including the chloromethyl, cyano, and difluoromethyl substituents, make it a valuable intermediate for constructing complex molecules. The chloromethyl group offers reactivity for further functionalization, while the electron-withdrawing cyano and difluoromethyl groups enhance its potential as a building block for bioactive compounds. The compound’s stability and selectivity under controlled conditions make it suitable for precision chemical transformations. Its applications include the development of crop protection agents and medicinal chemistry scaffolds, where its unique substitution pattern contributes to enhanced efficacy and target specificity.

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine structure

1804414-85-4 structure

Product Name:2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine

CAS No:1804414-85-4

MF:C₉H₇ClF₂N₂

MW:216.615087747574

CID:4876489

Update Time:2025-08-03

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine
- Inchi： 1S/C9H7ClF2N2/c1-5-6(3-13)4-14-7(2-10)8(5)9(11)12/h4,9H,2H2,1H3
- InChI Key： NJEMIAQGGBIMAU-UHFFFAOYSA-N
- SMILES： ClCC1C(C(F)F)=C(C)C(C#N)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 238
XLogP3: 2
Topological Polar Surface Area: 36.7

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029041841-1g	2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine	1804414-85-4	97%	1g	$1,549.60	2022-04-02

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Additional information on 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine

Comprehensive Overview of 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine (CAS No. 1804414-85-4)

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine (CAS No. 1804414-85-4) is a specialized heterocyclic compound with a unique molecular structure that combines a pyridine core with functional groups such as chloromethyl, cyano, and difluoromethyl. This compound has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical research, and material science due to its versatile reactivity and potential applications. Its structural features make it a valuable building block for synthesizing more complex molecules, particularly in drug discovery and crop protection formulations.

In recent years, the demand for pyridine derivatives like 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its electrophilic properties, which enable efficient modifications for targeted biological activity. The compound's difluoromethyl group is a key focus, as fluorinated compounds are increasingly sought after for their enhanced stability and bioavailability in drug development. Additionally, the cyano group offers opportunities for further functionalization, making it a versatile intermediate in organic synthesis.

From an industrial perspective, CAS No. 1804414-85-4 is often discussed in the context of green chemistry and process optimization. Manufacturers are exploring eco-friendly synthesis routes to minimize waste and reduce energy consumption, aligning with global sustainability goals. The compound's potential role in catalysis and ligand design is another area of active investigation, with studies highlighting its utility in asymmetric synthesis and metal-organic frameworks (MOFs).

For researchers and industry professionals, understanding the spectroscopic properties and reaction mechanisms of 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine is critical. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize its structure and purity. The compound's stability under various conditions (e.g., temperature, pH) is also a frequent topic in chemical forums and academic publications, as it impacts storage and handling protocols.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models are being used to predict its interactions with biological targets, accelerating the identification of novel therapeutic candidates. Meanwhile, in agrochemical innovation, its derivatives are being evaluated for their efficacy in pest control while meeting stringent environmental regulations. These applications underscore the compound's relevance in addressing contemporary challenges like food security and disease treatment.

In summary, 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-4-methylpyridine (CAS No. 1804414-85-4) represents a multifaceted tool for modern chemistry. Its synthesis, properties, and applications intersect with cutting-edge scientific and industrial priorities, making it a subject of ongoing exploration and innovation. As research progresses, this compound is poised to play a pivotal role in advancing life sciences and technology-driven solutions.